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Cat. No.: B1168578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of key instruments manufactured by Optec,
Inc. that are integral to atmospheric science research. This document details the operational
principles, technical specifications, and experimental protocols for the LPV-4 Transmissometer,
the NGN-3 Integrating Nephelometer, and the SSP series of solid-state photometers. The
information is intended to assist researchers and scientists in understanding and utilizing these
instruments for atmospheric monitoring and data collection.

Optec LPV-4 Transmissometer

The Optec LPV-4 is a long-path transmissometer designed for the continuous and accurate
measurement of atmospheric visibility and extinction coefficient. It operates by measuring the
attenuation of a light beam over a known distance, providing a direct measure of the total
extinction, which includes both scattering and absorption by atmospheric particles and gases.

Principle of Operation

The LPV-4 system consists of a transmitter and a receiver unit placed at a significant distance
from each other. The transmitter emits a modulated light beam of a specific wavelength,
typically 550 nm to align with the peak sensitivity of the human eye in daylight. The receiver
detects the intensity of this light beam. By comparing the transmitted and received light
intensity, the instrument calculates the atmospheric transmittance and the extinction coefficient.
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The modulation of the light source allows the receiver to distinguish the transmitter's signal
from ambient light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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